| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B126138-50mg |
2-ethynyl-5-fluoropyridine |
884494-34-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B126138-100mg |
2-ethynyl-5-fluoropyridine |
884494-34-2 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B126138-500mg |
2-ethynyl-5-fluoropyridine |
884494-34-2 | 500mg |
$ 275.00 | 2022-06-07 | ||
| Fluorochem | 208692-1g |
2-Ethynyl-5-fluoropyridine |
884494-34-2 | 95% | 1g |
￡107.00 | 2022-03-01 | |
| Fluorochem | 208692-5g |
2-Ethynyl-5-fluoropyridine |
884494-34-2 | 95% | 5g |
￡323.00 | 2022-03-01 | |
| Chemenu | CM171185-5g |
2-ethynyl-5-fluoropyridine |
884494-34-2 | 95% | 5g |
$327 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT553-1g |
2-ethynyl-5-fluoro-pyridine |
884494-34-2 | 98+% | 1g |
903.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT553-200mg |
2-ethynyl-5-fluoro-pyridine |
884494-34-2 | 98+% | 200mg |
257.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT553-50mg |
2-ethynyl-5-fluoro-pyridine |
884494-34-2 | 98+% | 50mg |
114.0CNY | 2021-08-04 | |
| eNovation Chemicals LLC | D505503-1g |
2-Ethynyl-5-fluoropyridine |
884494-34-2 | 97% | 1g |
$180 | 2024-05-24 |
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In the realm of specialty chemicals, 2-ethynyl-5-fluoro-pyridine (CAS No. 884494-34-2) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This heterocyclic organic compound, characterized by a pyridine ring substituted with an ethynyl group at the 2-position and a fluorine atom at the 5-position, is increasingly being explored in pharmaceutical research, agrochemical development, and material science. The presence of both the ethynyl group and the fluoro substituent imparts distinct reactivity patterns, making it a valuable building block for synthesizing more complex molecules.
The growing demand for fluoro-pyridine derivatives in drug discovery has placed compounds like 2-ethynyl-5-fluoro-pyridine at the forefront of medicinal chemistry. Researchers are particularly interested in how the electron-withdrawing fluorine atom affects the compound's interactions with biological targets, while the ethynyl functionality serves as an excellent handle for further chemical modifications through click chemistry or cross-coupling reactions. These properties align perfectly with current trends in targeted drug design and the development of novel kinase inhibitors.
From a synthetic chemistry perspective, CAS 884494-34-2 represents an important intermediate for constructing more elaborate molecular architectures. The compound's stability under various reaction conditions, combined with its compatibility with modern catalytic systems, makes it particularly valuable for creating libraries of potential drug candidates. Recent publications have highlighted its use in the synthesis of fluorinated bioactive molecules, which are gaining attention due to their enhanced metabolic stability and membrane permeability compared to their non-fluorinated counterparts.
The material science applications of 2-ethynyl-5-fluoro-pyridine are equally compelling. Its molecular structure makes it suitable for incorporation into conjugated polymers and small-molecule semiconductors, where the fluorine atom can help tune electronic properties and the ethynyl group facilitates polymerization or cross-linking. These characteristics are particularly relevant to the development of organic electronic devices, an area experiencing rapid growth due to increasing demand for flexible and lightweight alternatives to conventional silicon-based technologies.
Market analysis indicates steady growth in demand for fluoro-pyridine building blocks like 2-ethynyl-5-fluoro-pyridine, driven by expanding research in medicinal chemistry and advanced materials. The compound's commercial availability has improved significantly in recent years, with multiple suppliers now offering it in research quantities. However, challenges remain in scaling up production while maintaining purity standards, particularly for pharmaceutical applications where stringent quality controls apply.
Quality control and analytical characterization of CAS 884494-34-2 present specific considerations due to the compound's structural features. Advanced techniques such as 19F NMR spectroscopy and mass spectrometry are typically employed to verify identity and purity, while HPLC methods are developed to monitor stability under various storage conditions. These analytical approaches are crucial for researchers who require high-purity material for sensitive applications.
The environmental and handling profile of 2-ethynyl-5-fluoro-pyridine has been the subject of increasing scrutiny as its applications expand. While not classified as highly hazardous, proper handling procedures should be followed, including the use of appropriate personal protective equipment when working with the compound in laboratory settings. The fluorine substituent may influence the compound's environmental persistence, making proper disposal methods an important consideration for industrial users.
Looking to the future, the versatility of 2-ethynyl-5-fluoro-pyridine suggests its continued importance in chemical research and development. Emerging applications in areas such as fluorinated liquid crystals for display technologies and as a precursor for PET imaging agents demonstrate the compound's potential beyond its current uses. As synthetic methodologies advance and the demand for fluorinated compounds grows across multiple industries, this pyridine derivative is likely to maintain its position as a valuable tool for chemists and materials scientists alike.
For researchers considering working with CAS 884494-34-2, several practical considerations should be noted. The compound typically requires storage under inert atmosphere at low temperatures to maintain stability over extended periods. Solubility characteristics favor polar organic solvents, with DMSO and acetonitrile being common choices for many applications. When designing synthetic routes incorporating this building block, the orthogonal reactivity of the ethynyl and pyridine moieties offers numerous possibilities for sequential functionalization.
The intellectual property landscape surrounding 2-ethynyl-5-fluoro-pyridine and its derivatives continues to evolve, with an increasing number of patents being filed for specific applications. This reflects both the compound's utility and the growing recognition of fluorinated heterocycles as privileged structures in drug discovery. Companies active in this space are investing in improved synthetic routes to enhance accessibility while reducing production costs, which should benefit the broader research community.
